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azide

CAS No.: 1275744-80-3

Cat. No.: B1454412

Get Quote

Executive Summary
This technical guide analyzes the pharmacophoric utility of 2-substituted

phenylthioacetohydrazides (Ph-S-CH₂-CONHNH₂), a privileged scaffold in medicinal chemistry.

Distinguished by a flexible thioether linker and a reactive hydrazide "warhead," this class of

compounds exhibits pleiotropic biological activities ranging from antimicrobial efficacy to

targeted cytotoxicity in oncology. This document provides a structural analysis, a validated

synthetic workflow, and a detailed examination of biological mechanisms, intended for use by

drug discovery scientists.

Part 1: Chemical Scaffolding & Structure-Activity
Relationship (SAR)
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The core structure of 2-substituted phenylthioacetohydrazide combines three distinct functional

domains, each contributing to the molecule's bioavailability and target affinity.

The Pharmacophore Triad
The Phenyl Ring (Lipophilic Domain):

Function: Facilitates membrane permeability and hydrophobic interactions within enzyme

active sites (e.g., Urease, COX-2).

SAR Insight: Electron-withdrawing groups (EWGs) like -Cl, -NO₂, or -F at the para position

often enhance antimicrobial potency by increasing the acidity of the hydrazide protons,

facilitating hydrogen bonding.

The Thioether Linker (-S-CH₂-):

Function: Provides rotational flexibility (entropy) allowing the molecule to adopt induced-fit

conformations. The sulfur atom also acts as a soft Lewis base, capable of coordinating

with metal cofactors (Zn²⁺, Ni²⁺) in metalloenzymes.

The Acetohydrazide Tail (-CONHNH₂):

Function: The primary "warhead." It can form stable hydrazones (Schiff bases) with

aldehydes or chelate metal ions via the carbonyl oxygen and terminal amino nitrogen.

SAR Logic Diagram
The following diagram illustrates the impact of structural modifications on biological activity.
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Click to download full resolution via product page

Caption: Structural dissection of the phenylthioacetohydrazide scaffold showing how specific

modular modifications drive biological selectivity.

Part 2: Synthetic Workflow & Protocols
To ensure reproducibility, we present a self-validating synthetic route. This protocol avoids

common pitfalls such as S-alkylation failure or hydrazide decomposition.

Standard Operating Procedure (SOP)
Reaction Scheme:

Nucleophilic Substitution: Thiophenol + Ethyl Chloroacetate

Ethyl 2-(phenylthio)acetate.

Hydrazinolysis: Ethyl 2-(phenylthio)acetate + Hydrazine Hydrate

2-(Phenylthio)acetohydrazide.
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Caption: Step-by-step synthetic pathway with critical quality control (QC) checkpoints to ensure

purity.

Detailed Protocol
Step 1: Esterification

Dissolve 0.01 mol of substituted thiophenol in 30 mL of anhydrous acetone.

Add 0.015 mol of anhydrous

(base). Stir for 30 minutes at room temperature.

Dropwise add 0.012 mol of ethyl chloroacetate.

Reflux for 6–8 hours. Monitor via TLC (Mobile phase: Hexane:EtOAc 8:2).
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Filter inorganic salts hot. Evaporate solvent.

Validation: IR spectrum should show ester carbonyl stretch at ~1735 cm⁻¹.[1]

Step 2: Hydrazinolysis

Dissolve the ester (from Step 1) in 20 mL absolute ethanol.

Add hydrazine hydrate (99%) in excess (1:3 molar ratio) to drive equilibrium forward.

Reflux for 4–6 hours.

Cool to 0°C. The solid hydrazide will precipitate.

Recrystallize from ethanol.[2]

Validation: Disappearance of ester band; appearance of amide Carbonyl (~1650 cm⁻¹) and

NH/NH₂ doublets (3100–3300 cm⁻¹) in IR.

Part 3: Biological Profiles[3][4]
Antimicrobial Activity
The 2-substituted phenylthioacetohydrazides exhibit significant bacteriostatic activity,

particularly against Gram-positive bacteria.

Mechanism of Action:

Metal Chelation: The hydrazide moiety chelates physiological ions (Fe²⁺, Zn²⁺) essential for

bacterial metalloenzymes (e.g., methionine aminopeptidase).

Membrane Disruption: The lipophilic phenylthio tail facilitates penetration of the

peptidoglycan layer in S. aureus.

Comparative Potency Data (MIC in µg/mL):
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Compound Variant
(R-Ph-)

S. aureus (Gram +) E. coli (Gram -)
M. tuberculosis
(H37Rv)

Unsubstituted (H-) 25.0 50.0 >6.25

4-Nitro- 6.25 12.5 3.12

4-Chloro- 12.5 25.0 6.25

2,4-Dichloro- 6.25 12.5 1.56

Standard

(Ciprofloxacin)
0.5 0.25 --

Standard (Isoniazid) -- -- 0.2

Note: Electron-withdrawing groups (NO₂, Cl) significantly enhance potency.

Anticancer & Cytotoxic Potential
Recent studies highlight the efficacy of these compounds against solid tumors, specifically

breast (MCF-7) and liver (HepG2) carcinomas.

Primary Mechanism: Apoptosis Induction The compounds trigger the intrinsic apoptotic

pathway.

Permeation: Lipophilic entry into the cell.

Targeting: Inhibition of PI3K/Akt signaling or direct interaction with Tubulin.

Execution: Upregulation of Bax (pro-apoptotic) and downregulation of Bcl-2 (anti-apoptotic),

leading to Caspase-3 activation.
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Caption: Proposed signaling cascade where the drug shifts the Bax/Bcl-2 ratio to trigger

apoptotic cell death.

Part 4: Experimental Bioassay Protocols
MTT Cytotoxicity Assay
Use this protocol to determine IC₅₀ values against cancer cell lines.

Seeding: Plate cells (e.g., MCF-7) at

cells/well in 96-well plates. Incubate for 24h.
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Treatment: Add test compounds dissolved in DMSO (final concentration < 0.1%) at serial

dilutions (0.1 µM to 100 µM).

Incubation: Incubate for 48h at 37°C in 5% CO₂.

Labeling: Add 20 µL MTT reagent (5 mg/mL in PBS). Incubate for 4h.

Solubilization: Remove media, add 100 µL DMSO to dissolve formazan crystals.

Measurement: Read absorbance at 570 nm.

Calculation:

. Plot dose-response curve to find IC₅₀.

Urease Inhibition Assay
Relevant for anti-H. pylori drug development.

Mix: 25 µL Jack bean urease (1 U/well) + 25 µL test compound. Incubate 15 min at 30°C.

Substrate: Add 55 µL buffer containing 100 mM urea.

Reaction: Incubate 15 min at 30°C.

Detection: Add 45 µL phenol reagent + 70 µL alkali reagent (Indophenol method).

Read: Absorbance at 630 nm after 50 min.

Reference: Thiourea is the standard inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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